Cas no 101585-37-9 (3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoic acid)

3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoic acid structure
101585-37-9 structure
Product Name:3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoic acid
CAS No:101585-37-9
MF:C17H19NO4S
MW:333.40206360817
MDL:MFCD00553041
CID:210489
PubChem ID:1548134
Update Time:2025-04-19

3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoic acid
    • 3-(4-methyl-N-(4-methylphenyl)sulfonylanilino)propanoic acid
    • 3-[(Toluene-4-sulfonyl)-p-tolyl-amino]-propionic acid
    • b-Alanine,N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]-
    • 3-{(4-methylphenyl)[(4-methylphenyl)sulfonyl]amino}propanoate
    • N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]-beta-alanine
    • 101585-37-9
    • MLS000393289
    • HMS2572O05
    • N-(4-Methylbenzene-1-sulfonyl)-N-(4-methylphenyl)-beta-alanine
    • Z56886474
    • CHEMBL1312978
    • DTXSID80364278
    • J-510734
    • AKOS001072795
    • 3-[N-(4-methylphenyl)-4-methylbenzenesulfonamido]propanoic acid
    • 3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoicacid
    • beta-Alanine, N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]-
    • Oprea1_478454
    • 3-[N-(4-methylphenyl)(4-methylbenzene)sulfonamido]propanoic acid
    • EN300-04538
    • SMR000243758
    • ALBB-036486
    • G54786
    • 3-[N-(4-methylphenyl)4-methylbenzenesulfonamido]propanoic acid
    • MDL: MFCD00553041
    • Inchi: 1S/C17H19NO4S/c1-13-3-7-15(8-4-13)18(12-11-17(19)20)23(21,22)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H,19,20)
    • InChI Key: CTLWAQRJLXJDLC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C1C=CC(C)=CC=1)CCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 332.09574
  • Monoisotopic Mass: 333.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 77.51

3-(4-Methyl-N-(p-tolyl)phenylsulfonamido)propanoic acid Pricemore >>

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